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carbazole

CAS No.: 84697-10-9

Cat. No.: B12647646

Get Quote

From Stereochemical Scaffolds to Liquid Organic
Hydrogen Carriers (LOHC)
Executive Technical Summary
The transition from fossil-based energy systems to a hydrogen economy necessitates safe,

high-density storage vectors.[1] N-substituted perhydrocarbazole derivatives, particularly

dodecahydro-N-ethylcarbazole (H12-NEC), have emerged as a premier class of Liquid Organic

Hydrogen Carriers (LOHC). Unlike conventional compressed gas or cryogenic liquid storage,

these derivatives allow hydrogen to be stored chemically via catalytic hydrogenation and

released via dehydrogenation, offering a gravimetric storage capacity of ~5.8 wt% [1].[2][3]

Beyond energy applications, the perhydrocarbazole scaffold represents a unique

stereochemical challenge. The saturation of the carbazole ring system introduces multiple

chiral centers, resulting in complex mixtures of stereoisomers (e.g., cis-syn-cis, cis-anti-cis) that

exhibit distinct physicochemical properties and dehydrogenation kinetics [2]. This guide

synthesizes the current state of knowledge regarding the synthesis, stereochemistry, and
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application of these derivatives, with a specific focus on the N-ethyl derivative as the industry

standard.

Structural Framework & Stereochemistry[4]
The core structure of perhydrocarbazole (dodecahydrocarbazole) consists of a tricyclic system

where a central pyrrolidine ring is fused to two cyclohexane rings. The "perhydro" designation

indicates full saturation of the aromatic system.

Stereoisomerism
Upon hydrogenation, the planar carbazole molecule transforms into a flexible, three-

dimensional structure. The ring junctions at positions 4a/9a and 8a/9a can be fused in either a

cis or trans configuration.

Isomer Complexity: Theoretically, H12-NEC can exist as 16 stereoisomers.[4] However, due

to symmetry and steric constraints, fewer are observed experimentally.

Key Isomers:

cis-syn-cis: The most thermodynamically stable and common isomer in catalytic

hydrogenation mixtures.

cis-anti-cis: Often observed as a kinetic product.

Impact on LOHC: The stereochemistry significantly influences the enthalpy of

dehydrogenation. All-cis isomers generally release hydrogen more readily than trans-fused

isomers due to higher internal steric strain [3].

Synthetic Methodologies
The synthesis of N-substituted perhydrocarbazoles typically proceeds via a two-stage workflow:

N-functionalization of the aromatic carbazole followed by catalytic hydrogenation.

Route A: N-Alkylation of Carbazole
The N-H bond in carbazole is weakly acidic (
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), allowing deprotonation by strong bases followed by nucleophilic attack on alkyl halides.

Route B: Catalytic Hydrogenation (The LOHC Charging
Step)
This is the critical step for generating the perhydro- derivative.

Catalysts: Ruthenium (Ru) on Alumina (

) is the gold standard for hydrogenation due to its high activity for aromatic ring saturation at
moderate temperatures (

) [4].

Conditions: High pressure (50-70 bar

) is required to drive the equilibrium toward the fully saturated product.

Visualization of Synthesis Pathway
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Figure 1: Synthetic pathway from Carbazole to H12-NEC, illustrating the reversible LOHC

cycle.

Physicochemical Profiling
The utility of H12-NEC is defined by its liquid nature at operating temperatures, contrasting with

the solid precursor NEC.

Table 1: Comparative Properties of NEC and H12-NEC
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Property
N-Ethylcarbazole
(NEC)

Dodecahydro-N-
ethylcarbazole
(H12-NEC)

Significance

State (25°C) Solid (Crystalline) Liquid

Liquid state is crucial

for pumping in flow

systems.

Melting Point 68–70 °C [5]
< -20 °C (Isomer

mixture)

Low MP prevents

freezing in transport

lines.

Boiling Point ~360 °C (calc.) > 200 °C

High BP prevents

evaporative loss

during H2 release.

H2 Capacity 0 wt% 5.8 wt% (Gravimetric)

Competitive with high-

pressure tanks (700

bar).

Density 1.06 g/mL ~0.92 g/mL

High volumetric

energy density (~1.9

kWh/L).

Enthalpy (

)
N/A 50–54 kJ/mol

Lower than

methylcyclohexane,

allowing milder

release temps.

LOHC Application: Thermodynamics & Kinetics[6]
[7]
The N-ethylperhydrocarbazole system is favored over other LOHCs (like

toluene/methylcyclohexane) because the presence of the nitrogen heteroatom reduces the

enthalpy of dehydrogenation.

Thermodynamics
The dehydrogenation reaction is endothermic:
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This relatively low enthalpy allows hydrogen release at temperatures between 170°C and
200°C, making it compatible with waste heat from high-temperature PEM fuel cells or industrial
processes [6].[4]

Dehydrogenation Kinetics
Catalyst: Palladium (Pd) supported on Silica (

) or Alumina is most effective.

Mechanism: Stepwise dehydrogenation occurs (H12

H8

H4

H0). The final step (H4-NEC

NEC) is often the rate-determining step due to the stability of the tetrahydro- intermediate.

Selectivity: High selectivity is required to prevent C-N bond cleavage (dealkylation), which

degrades the carrier capacity over cycles.

LOHC Cycle Visualization
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Figure 2: The closed-loop LOHC energy storage cycle using the NEC/H12-NEC couple.

Experimental Protocols
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Protocol 1: Synthesis of N-Ethylcarbazole (Precursor)
Reagents: Carbazole (16.7 g, 100 mmol), Ethyl Bromide (13.1 g, 120 mmol), KOH

(powdered, 8.4 g), DMF (50 mL).

Procedure:

Dissolve carbazole in DMF in a round-bottom flask equipped with a reflux condenser.

Add KOH and stir at room temperature for 30 mins to generate the carbazolide anion.

Add Ethyl Bromide dropwise (exothermic reaction).

Heat to 50°C for 4 hours. Monitor via TLC (Hexane/Ethyl Acetate 9:1).

Workup: Pour mixture into ice water (300 mL). The product precipitates as a solid.

Filter, wash with water, and recrystallize from Ethanol.

Yield: Expect ~90-95% white/tan crystals (MP: 68°C).

Protocol 2: Catalytic Hydrogenation to H12-NEC
Equipment: High-pressure stainless steel autoclave (e.g., Parr reactor).

Reagents: N-Ethylcarbazole (10 g), Catalyst (5 wt% Ru/Al2O3, 0.5 g).

Procedure:

Load NEC and catalyst into the autoclave. (No solvent needed if operating above NEC

melting point, otherwise use Decalin).

Purge with

(3x) then

(3x) to remove oxygen.

Pressurize to 70 bar

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


.

Heat to 150°C with vigorous stirring (1000 rpm) to overcome mass transfer limitations.

Monitor pressure drop. Repressurize if necessary until uptake ceases (~4-6 hours).

Cool to room temperature. Filter catalyst.[5]

Result: A clear, viscous liquid (H12-NEC). Analyze via GC-MS to confirm full saturation

(m/z ~207).

Emerging Applications & Future Outlook
While energy storage is the dominant application, the perhydrocarbazole scaffold is gaining

traction in other fields:

High-Density Fuels: Due to their high density (>0.9 g/mL) and volumetric heat of combustion,

perhydrocarbazoles are investigated as additives for high-performance jet fuels [7].

Pharma & Bioactivity: While less active than their aromatic counterparts (carbazole

alkaloids), perhydro- derivatives serve as lipophilic scaffolds for drug delivery systems. The

"cis-syn-cis" geometry mimics certain steroid backbones, offering potential as non-steroidal

anti-inflammatory pharmacophores, though this area remains under-researched compared to

LOHC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB6853036.htm
https://juser.fz-juelich.de/record/903487/files/Dehydrogenation%20of%20perhydro-N-ethylcarbazole%20under%20reduced%20total%20pressure.pdf
https://www.benchchem.com/product/b12647646?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/Dehydrogenation-pathway-for-dodecahydro-N-ethylcarbazole_fig8_329535965
https://www.mdpi.com/2073-4344/10/6/648
https://www.mdpi.com/2073-4344/10/6/648
https://juser.fz-juelich.de/record/903487/files/Dehydrogenation%20of%20perhydro-N-ethylcarbazole%20under%20reduced%20total%20pressure.pdf
https://www.mdpi.com/1420-3049/7/2/200
https://www.benchchem.com/product/b12647646/docs#advanced-characterization-and-applications-of-n-substituted-perhydrocarbazole-derivatives
https://www.benchchem.com/product/b12647646/docs#advanced-characterization-and-applications-of-n-substituted-perhydrocarbazole-derivatives
https://www.benchchem.com/product/b12647646/docs#advanced-characterization-and-applications-of-n-substituted-perhydrocarbazole-derivatives
https://www.benchchem.com/product/b12647646/docs#advanced-characterization-and-applications-of-n-substituted-perhydrocarbazole-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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